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Compound of Interest

Compound Name:
4-(2,5-Dimethoxyphenyl)-2-

methyl-1-butene

CAS No.: 951891-21-7

Cat. No.: B3174092

Get Quote

Executive Summary
4-(2,5-Dimethoxyphenyl)-2-methyl-1-butene (CAS: 951891-21-7) is a specialized "homo-

prenylated" aromatic building block used primarily in medicinal chemistry and organic

synthesis.[1][2][3][4][5] Structurally, it consists of an electron-rich 2,5-dimethoxybenzene core

tethered to a 2-methyl-1-butene moiety via an ethylene linker.

This molecule serves as a critical intermediate for accessing 1,1-dimethyl-tetralin scaffolds

through acid-catalyzed cyclization. Its electron-rich aromatic ring makes it highly susceptible to

electrophilic aromatic substitution (EAS), while the terminal alkene provides a versatile handle

for functionalization (hydration, epoxidation, or hydroboration). Researchers utilize this scaffold

to synthesize quinone-based therapeutics, fragrance ingredients (tetralin musks), and tricyclic

pharmacophores.
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Property Value

CAS Number 951891-21-7

IUPAC Name 4-(2,5-dimethoxyphenyl)-2-methylbut-1-ene

Molecular Formula C₁₃H₁₈O₂

Molecular Weight 206.28 g/mol

SMILES COC1=CC=C(OC)C(CCC(C)=C)=C1

LogP (Predicted) ~3.8 (High Lipophilicity)

H-Bond Acceptors 2 (Ether oxygens)

H-Bond Donors 0

Structural Analysis
The molecule is composed of three distinct functional domains, each dictating its chemical

behavior:

The Aromatic Core (2,5-Dimethoxybenzene):

Electronic Effect: The two methoxy groups are in a para relationship to each other but

ortho/meta to the alkyl chain. This creates a highly electron-rich system (activated ring).

Sterics: The 2-position methoxy group exerts steric pressure on the alkyl chain, forcing the

ethylene linker out of the aromatic plane to minimize A(1,3) strain.[6]

The Ethylene Linker (-CH₂-CH₂-):

Acts as a flexible "hinge" (C3-C4 bond) that allows the terminal alkene to fold back over

the aromatic ring, facilitating intramolecular cyclization.

The Terminal Alkene (2-Methyl-1-butene):

Type: 1,1-Disubstituted alkene (gem-dimethyl like).
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Reactivity: The terminal double bond is sterically accessible for electrophiles but resistant

to nucleophilic attack. The methyl group at C2 stabilizes any carbocation formed at this

position (tertiary carbocation), which is the driving force for its cyclization chemistry.

Synthetic Pathways[6][7][8]
The synthesis of 4-(2,5-Dimethoxyphenyl)-2-methyl-1-butene typically avoids direct

alkylation of the benzene ring due to polyalkylation risks. The most robust protocol involves

Grignard coupling or Wittig olefination.

Route A: Grignard Coupling (Recommended)
This pathway couples a benzylic nucleophile with an allylic electrophile.

Precursor Preparation: Conversion of 2,5-dimethoxybenzyl alcohol to 2,5-dimethoxybenzyl

chloride using thionyl chloride (

).

Grignard Formation: Reaction of the benzyl chloride with Magnesium turnings in dry THF.

Coupling: Addition of Methallyl chloride (3-chloro-2-methylpropene) to the Grignard reagent.

Note: Copper(I) iodide (CuI) catalysis is often required to prevent homocoupling (Wurtz

reaction) and ensure selective

or

displacement.

Route B: Wittig Olefination
Useful for high-purity applications where isomer control is critical.

Aldehyde Synthesis: Hydroboration-oxidation of a homo-allyl precursor or direct synthesis of

3-(2,5-dimethoxyphenyl)propanal.

Wittig Reaction: Reaction with methyltriphenylphosphonium bromide and a strong base (NaH

or KOtBu).
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Mechanism:[7][6] Formation of the phosphorus ylide followed by [2+2] cycloaddition and

elimination of triphenylphosphine oxide (

).
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Caption: Step-by-step synthesis via Grignard coupling of benzyl chloride and methallyl chloride.

Reactivity & Applications
The core utility of this molecule lies in its ability to undergo intramolecular Friedel-Crafts

alkylation.

Acid-Catalyzed Cyclization (Tetralin Synthesis)
When treated with Lewis acids (

,

) or strong Brønsted acids (

, PPA), the terminal alkene is protonated to form a tertiary carbocation. This cation is perfectly
positioned to attack the electron-rich aromatic ring at the C6 position (para to C3, ortho to C1).

Product:1,1-Dimethyl-5,8-dimethoxy-1,2,3,4-tetrahydronaphthalene.

Mechanism:

Protonation of C1 (terminal alkene)

Tertiary Carbocation at C2.
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Electrophilic attack of C2 cation onto the aromatic ring (C6 position).

Re-aromatization via deprotonation.

Oxidation to Quinones
The 2,5-dimethoxy motif is a "masked" quinone. Oxidative demethylation using Ceric

Ammonium Nitrate (CAN) or Silver(II) oxide converts the aromatic ring into a 1,4-

benzoquinone.

Application: Synthesis of lipophilic quinones for mitochondrial targeting or redox-active

materials.

Reactivity Pathway Diagram
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Caption: Primary reactivity pathways: Cyclization to tetralins and oxidation to quinones.
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Safety & Handling Protocol
While specific toxicological data for this CAS is limited, standard protocols for benzylic ethers

and alkenes apply.

Hazards:

Skin/Eye Irritant: Likely to cause irritation upon contact.

Oxidation Risk: Benzylic positions are susceptible to auto-oxidation over time, potentially

forming peroxides.

Storage:

Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

Protect from light to prevent photo-oxidation of the aromatic ring.

Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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